Cas no 845867-99-4 (1-methanesulfonyl-4-nitro-1H-pyrrole-2-carboxylic acid ethyl ester)

• Product name: 1-methanesulfonyl-4-nitro-1H-pyrrole-2-carboxylic acid ethyl ester
• CAS No: 845867-99-4
• MF: C₈H₁₀N₂O₆S
• MW: 262.239800930023
• CID: 2139202
• PubChem ID: 59639699

1-methanesulfonyl-4-nitro-1H-pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-4-nitro-1H-pyrrole-2-carboxylic acid ethyl ester
• 845867-99-4
• DB-312230
• SCHEMBL5034142
• JPDBFSLORAINBE-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H10N2O6S/c1-3-16-8(11)7-4-6(10(12)13)5-9(7)17(2,14)15/h4-5H,3H2,1-2H3
• InChI Key： JPDBFSLORAINBE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 262.02595722Da
• Monoisotopic Mass: 262.02595722Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų